Cas no 1802633-31-3 (1,2-Bis(bromomethyl)-4-methylsulfonylbenzene)

• Product Name: 1,2-Bis(bromomethyl)-4-methylsulfonylbenzene
• CAS No: 1802633-31-3
• MF: C₉H₁₀Br₂O₂S
• MW: 342.047500133514
• CID: 4729571
• PubChem ID: 118278143
• Update Time: 2024-11-07

1,2-Bis(bromomethyl)-4-methylsulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(bromomethyl)-4-methylsulfonylbenzene
• DS-020809
• SCHEMBL16972466
• 1802633-31-3
• 1,2-Bis(bromomethyl)-4-(methylsulfonyl)benzene

• Inchi： 1S/C9H10Br2O2S/c1-14(12,13)9-3-2-7(5-10)8(4-9)6-11/h2-4H,5-6H2,1H3
• InChI Key： WGHXQBUSSRGCGI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1CBr)S(C)(=O)=O

Computed Properties

• Exact Mass: 341.87478g/mol
• Monoisotopic Mass: 339.87683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 2.3